Cas no 2138060-77-0 (3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine)

3-Bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazopyridine core with bromine, tert-butyl, and ethyl substituents. Its structural complexity and functional group diversity make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position offers a reactive site for further cross-coupling or nucleophilic substitution reactions, while the sterically hindered tert-butyl group enhances stability. The ethyl group at the 8-position contributes to lipophilicity, influencing solubility and bioavailability. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given its potential as a scaffold for kinase inhibitors or other therapeutic agents. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine structure
2138060-77-0 structure
Product Name:3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine
CAS No:2138060-77-0
MF:C13H17BrN2
MW:281.191482305527
CID:5786861
PubChem ID:165962862
Update Time:2025-11-02

3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
    • EN300-1197234
    • 2138060-77-0
    • 3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine
    • Inchi: 1S/C13H17BrN2/c1-5-9-7-6-8-16-11(14)10(13(2,3)4)15-12(9)16/h6-8H,5H2,1-4H3
    • InChI Key: XSZQLILFCPAMDY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)(C)C)N=C2C(=CC=CN21)CC

Computed Properties

  • Exact Mass: 280.05751g/mol
  • Monoisotopic Mass: 280.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.3Ų

3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1197234-0.05g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
0.05g
$1129.0 2023-05-23
Enamine
EN300-1197234-0.1g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
0.1g
$1183.0 2023-05-23
Enamine
EN300-1197234-0.25g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
0.25g
$1235.0 2023-05-23
Enamine
EN300-1197234-0.5g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
0.5g
$1289.0 2023-05-23
Enamine
EN300-1197234-1.0g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
1g
$1343.0 2023-05-23
Enamine
EN300-1197234-2.5g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
2.5g
$2631.0 2023-05-23
Enamine
EN300-1197234-5.0g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
5g
$3894.0 2023-05-23
Enamine
EN300-1197234-10.0g
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
10g
$5774.0 2023-05-23
Enamine
EN300-1197234-50mg
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
50mg
$1129.0 2023-10-03
Enamine
EN300-1197234-100mg
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
2138060-77-0
100mg
$1183.0 2023-10-03

Additional information on 3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine

Comprehensive Overview of 3-Bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138060-77-0)

3-Bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138060-77-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated imidazopyridine derivative features a unique molecular structure, combining a bromo-substituted imidazo[1,2-a]pyridine core with tert-butyl and ethyl functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological disorders and inflammatory conditions.

The compound's imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as this structural motif is present in several FDA-approved drugs, including the sedative-hypnotic zolpidem. Researchers are increasingly exploring 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine as a potential building block for novel GABA receptor modulators, a hot topic in neuroscience research. Recent studies suggest that modifications to the tert-butyl group position can significantly influence binding affinity to neuronal receptors, making this compound particularly interesting for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the bromine atom at the 3-position serves as a versatile handle for further functionalization through cross-coupling reactions. This characteristic has made 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine a sought-after intermediate in medicinal chemistry, where researchers frequently ask, "What are the best palladium-catalyzed coupling reactions for brominated imidazopyridines?" The compound's stability under various reaction conditions has been documented in recent literature, addressing another common query among synthetic chemists.

In material science applications, the imidazo[1,2-a]pyridine core has shown promise in organic electronics. The ethyl and tert-butyl substituents in this particular derivative may influence the compound's photophysical properties, a subject of growing interest in the development of organic light-emitting diodes (OLEDs). Researchers are investigating whether such bulky alkyl groups can enhance thermal stability while maintaining desirable electronic characteristics—a key consideration in next-generation display technologies.

The pharmaceutical industry has shown particular interest in 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine as a precursor for potential kinase inhibitors. With the rapid development of targeted cancer therapies, there's increasing demand for novel heterocyclic scaffolds that can serve as ATP-competitive inhibitors. The compound's bromine atom allows for precise modifications that could optimize binding to kinase active sites, addressing a critical need in personalized medicine approaches.

Analytical characterization of 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have enabled more precise quantification of such imidazopyridine derivatives, answering another frequent question from quality control specialists.

From a commercial availability standpoint, 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine is typically supplied by specialty chemical manufacturers with strict quality control measures. The global market for such fine chemicals has been growing steadily, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Current trends indicate rising demand for custom synthetic intermediates with precisely controlled substitution patterns like those found in this compound.

Environmental and safety considerations for handling 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended when working with this material. The compound's stability profile has been a subject of recent studies, particularly regarding its degradation pathways under various environmental conditions—an important consideration for sustainable chemistry practices.

Future research directions for 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine may explore its potential in catalytic applications or as a ligand in transition metal complexes. The compound's nitrogen-rich heterocyclic system could offer interesting coordination chemistry possibilities, potentially leading to new materials with unique electronic or magnetic properties. Such applications align with current interests in green chemistry and sustainable material development.

In summary, 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine represents a versatile and valuable compound in modern chemical research. Its unique structural features and multiple reactive sites make it particularly useful for drug discovery, material science, and synthetic methodology development. As research continues to uncover new applications for imidazo[1,2-a]pyridine derivatives, this compound is likely to remain an important tool for chemists across multiple disciplines.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD